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Compound of Interest

Compound Name: SB-366791

Cat. No.: B7764232 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential safety and

logistical information for the proper disposal of SB-366791, a potent and selective TRPV1

receptor antagonist.

SB-366791 is a valuable tool in pain research and other studies involving the transient receptor

potential vanilloid 1 (TRPV1) channel. Adherence to proper disposal protocols is crucial to

maintain a safe laboratory environment and comply with regulatory standards.

Chemical and Physical Properties
A summary of the key quantitative data for SB-366791 is presented below for easy reference.

Property Value

Molecular Weight 287.75 g/mol [1]

Chemical Formula C₁₆H₁₄ClNO₂[1]

Solubility
Soluble to 10 mM in ethanol and to 100 mM in

DMSO[1]

Purity ≥98%[1]

Storage Store at room temperature[1]

CAS Number 472981-92-3[1]
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Disposal Procedures: A Step-by-Step Guide
While a specific Safety Data Sheet (SDS) for SB-366791 should always be consulted for

definitive disposal instructions, the following general procedures for chemical waste

management provide a framework for its safe disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling SB-366791 for disposal, ensure you are wearing appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Step 2: Waste Segregation and Collection

Solid Waste: Collect solid SB-366791 waste in a clearly labeled, sealed, and compatible

waste container. The container should be designated for chemical waste.

Liquid Waste: Solutions containing SB-366791 should be collected in a labeled, sealed, and

leak-proof container. Do not mix with other incompatible waste streams.

Step 3: Labeling

All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "SB-366791" or "N-(3-methoxyphenyl)-4-chlorocinnamide"

The approximate concentration and quantity of the waste

The date of accumulation

The name of the principal investigator and the laboratory contact information

Step 4: Storage of Waste
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Store the sealed and labeled waste containers in a designated and secure satellite

accumulation area within the laboratory. This area should be away from general laboratory

traffic and incompatible materials.

Step 5: Arrange for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to arrange for the

pickup and disposal of the chemical waste. Follow their specific procedures and complete any

required documentation. Never dispose of chemical waste down the drain or in the regular

trash.

Important Considerations:

Consult the SDS: The Safety Data Sheet for SB-366791 is the primary source of information

for its safe handling and disposal. Always obtain and review the SDS from your supplier.

Institutional Policies: Adhere to all specific chemical waste management policies and

procedures established by your institution.

Decomposition Products: While specific information on the decomposition products of SB-
366791 is not readily available, thermal decomposition of similar chemical structures may

produce hazardous gases such as carbon monoxide, carbon dioxide, and nitrogen oxides.

Avoid incineration unless conducted in a licensed hazardous waste facility.

Mechanism of Action: Antagonism of the TRPV1
Signaling Pathway
SB-366791 is a competitive antagonist of the TRPV1 receptor.[1][2] This receptor is a non-

selective cation channel involved in the detection of noxious stimuli, including heat, protons

(acidity), and capsaicin.[2] Activation of TRPV1 leads to an influx of calcium ions, triggering a

signaling cascade that results in the sensation of pain. By binding to the TRPV1 receptor, SB-
366791 blocks its activation by agonists, thereby inhibiting the downstream signaling pathway

and producing an analgesic effect.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b7764232?utm_src=pdf-body
https://www.benchchem.com/product/b7764232?utm_src=pdf-body
https://www.benchchem.com/product/b7764232?utm_src=pdf-body
https://www.benchchem.com/product/b7764232?utm_src=pdf-body
https://www.rndsystems.com/products/sb-366791_1615
https://pubmed.ncbi.nlm.nih.gov/14654105/
https://pubmed.ncbi.nlm.nih.gov/14654105/
https://www.benchchem.com/product/b7764232?utm_src=pdf-body
https://www.benchchem.com/product/b7764232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7764232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Noxious Stimuli

Cellular Response

Heat

TRPV1 Receptor

Activates

Capsaicin Activates

Protons (H+)
Activates

Ca²⁺ InfluxLeads to

SB-366791 Blocks

Neuron Depolarization Pain Signal Transmission

Click to download full resolution via product page

Caption: TRPV1 signaling pathway and the inhibitory action of SB-366791.

Experimental Protocols
Detailed experimental protocols involving SB-366791 can be found in various research

publications. For instance, studies have utilized SB-366791 to investigate its effects on

capsaicin-induced calcium influx in cultured trigeminal ganglion neurons and its analgesic

properties in in vivo models of pain. Researchers should refer to the primary literature for

specific methodologies relevant to their experimental design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of SB-366791: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7764232#sb-366791-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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